Cas no 1341782-97-5 ((2-(pyridin-2-yl)pyrimidin-4-yl)methanamine)

• Product Name: (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine
• CAS No: 1341782-97-5
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD16866353
• CID: 4590099
• PubChem ID: 62748981
• Update Time: 2025-10-28

(2-(pyridin-2-yl)pyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine

• MDL： MFCD16866353
• Inchi： 1S/C10H10N4/c11-7-8-4-6-13-10(14-8)9-3-1-2-5-12-9/h1-6H,7,11H2
• InChI Key： VRFMDYCJJVRPNS-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC=CC(CN)=N1

(2-(pyridin-2-yl)pyrimidin-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine

Comprehensive Overview of (2-(Pyridin-2-yl)pyrimidin-4-yl)methanamine (CAS No. 1341782-97-5)

(2-(Pyridin-2-yl)pyrimidin-4-yl)methanamine is a specialized organic compound with the CAS number 1341782-97-5. This compound belongs to the class of heterocyclic amines, featuring both pyridine and pyrimidine rings, which are pivotal in medicinal chemistry and material science. Its unique structure makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine is C10H10N4, with a molecular weight of 186.22 g/mol. The compound exhibits a high degree of stability under standard conditions, making it suitable for various industrial applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most searched questions about (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine is its role in cancer research. Recent studies have highlighted its utility in designing small-molecule inhibitors that target specific oncogenic pathways. This aligns with the growing demand for precision medicine and personalized treatment options, which are currently trending in the pharmaceutical industry.

Another hot topic is the compound's application in material science. Due to its conjugated system and nitrogen-rich structure, (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine is being explored for use in organic electronics, such as OLEDs and photovoltaic devices. This ties into the broader interest in sustainable technologies and green chemistry, which are highly relevant in today's market.

From a commercial perspective, the demand for (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine is steadily increasing. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of research institutions and industrial players. The compound's CAS number 1341782-97-5 is often used as a key identifier in procurement databases, underscoring its importance in the chemical supply chain.

In summary, (2-(pyridin-2-yl)pyrimidin-4-yl)methanamine is a versatile compound with significant potential in both life sciences and advanced materials. Its unique properties and wide-ranging applications make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly prominent role in cutting-edge technologies and therapeutic developments.